Cas no 1251550-70-5 (N-(2-chlorophenyl)-2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]acetamide)

• Product Name: N-(2-chlorophenyl)-2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]acetamide
• CAS No: 1251550-70-5
• MF: C₁₉H₁₆Cl₂N₄OS
• MW: 419.327540397644
• CID: 5393610
• Update Time: 2025-09-28

N-(2-chlorophenyl)-2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-2-[[6-[[(2-chlorophenyl)methyl]amino]-4-pyrimidinyl]thio]acetamide
• N-(2-chlorophenyl)-2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]acetamide

• Inchi： 1S/C19H16Cl2N4OS/c20-14-6-2-1-5-13(14)10-22-17-9-19(24-12-23-17)27-11-18(26)25-16-8-4-3-7-15(16)21/h1-9,12H,10-11H2,(H,25,26)(H,22,23,24)
• InChI Key： ZFONAVUOODIYBV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)CSC1C=C(NCC2=CC=CC=C2Cl)N=CN=1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 643.7±55.0 °C(Predicted)
• pka: 11.93±0.70(Predicted)

Additional information on N-(2-chlorophenyl)-2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]acetamide

Comprehensive Overview of N-(2-chlorophenyl)-2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]acetamide (CAS No. 1251550-70-5)

In the realm of specialized chemical compounds, N-(2-chlorophenyl)-2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]acetamide (CAS No. 1251550-70-5) stands out due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in research circles, belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities. The presence of both chlorophenyl and sulfanyl acetamide moieties in its structure contributes to its distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research.

The synthesis and characterization of N-(2-chlorophenyl)-2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]acetamide involve sophisticated organic chemistry techniques. Researchers often focus on its molecular interactions and binding affinities, particularly in the context of enzyme inhibition or receptor modulation. Recent studies have explored its potential as a kinase inhibitor, a hot topic in drug discovery due to the role of kinases in various diseases. This aligns with the growing interest in targeted therapies and precision medicine, which dominate current biomedical discussions.

From an industrial perspective, the compound's stability and solubility profiles are critical for formulation development. Its structure-activity relationship (SAR) is frequently analyzed to optimize efficacy in potential applications. Notably, the chlorophenyl groups enhance lipophilicity, which can influence cell membrane permeability—a key factor in drug design. Such insights are highly relevant to professionals searching for bioactive compounds or small molecule therapeutics.

Environmental and safety considerations are also paramount when handling N-(2-chlorophenyl)-2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]acetamide. While not classified as hazardous under standard regulations, proper laboratory practices must be followed. This aspect resonates with the increasing public focus on green chemistry and sustainable synthesis methods, which are frequently searched topics in academic and industrial forums.

In summary, CAS No. 1251550-70-5 represents a compelling case study in modern chemical research. Its multifaceted properties bridge gaps between medicinal chemistry, material science, and biotechnology, addressing contemporary challenges in these fields. As the scientific community continues to explore its potential, this compound may pave the way for innovations in drug development and molecular design.